Cas no 874279-92-2 (2,2-difluoro-1-(thiophen-3-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(thiophen-3-yl)ethan-1-one
• CAS No: 874279-92-2
• MF: C₆H₄F₂OS
• MW: 162.157167434692
• CID: 709650
• PubChem ID: 11665458
• Update Time: 2025-05-19

2,2-difluoro-1-(thiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2-difluoro-1-(3-thienyl)-
• 2,2-difluoro-1-(thiophen-3-yl)ethan-1-one
• EN300-1230871
• AKOS026738326
• 2,2-Difluoro-1-(3-thienyl)ethanone
• 874279-92-2

• Inchi： 1S/C6H4F2OS/c7-6(8)5(9)4-1-2-10-3-4/h1-3,6H
• InChI Key： MSKRZSYZVBYTSK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(F)F)=O

Computed Properties

• Exact Mass: 161.99509224g/mol
• Monoisotopic Mass: 161.99509224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-difluoro-1-(thiophen-3-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 874279-92-2 and Product Name: 2,2-difluoro-1-(thiophen-3-yl)ethan-1-one

The compound identified by the CAS number 874279-92-2 and the product name 2,2-difluoro-1-(thiophen-3-yl)ethan-1-one represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various biochemical and medicinal contexts. The molecular structure incorporates both fluorine and thiophene moieties, which are known for their distinct electronic properties and biological activities.

In recent years, the incorporation of fluorine atoms into organic molecules has become a cornerstone in drug discovery and development. Fluorinated compounds often exhibit enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of two fluorine atoms at the 2,2-difluoro position in this compound suggests a possible enhancement in these properties, making it a promising candidate for further investigation.

The thiophen-3-yl group is another critical feature of this molecule. Thiophenes are heterocyclic compounds that have been extensively studied for their pharmacological properties. They are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer effects. The integration of the thiophene ring into the molecular framework of 2,2-difluoro-1-(thiophen-3-yl)ethan-1-one may contribute to its unique chemical behavior and biological efficacy.

Recent research has highlighted the importance of fluorinated thiophenes in medicinal chemistry. Studies have demonstrated that these compounds can act as potent inhibitors of various enzymes and receptors involved in disease pathways. For instance, fluorinated thiophenes have been explored as potential inhibitors of proteases and kinases that play a role in cancer progression. The structural motif present in 2,2-difluoro-1-(thiophen-3-yl)ethan-1-one aligns well with this trend, suggesting its potential as a lead compound for further derivatization and optimization.

The compound’s reactivity is also influenced by its functional groups. The ketone group (ethan-1-one) provides a site for nucleophilic addition reactions, which can be exploited to generate more complex derivatives with tailored biological activities. Additionally, the electron-withdrawing nature of the fluorine atoms may modulate the electronic properties of the thiophene ring, influencing its interaction with biological targets.

In terms of synthetic chemistry, 2,2-difluoro-1-(thiophen-3-yl)ethan-1-one can be synthesized through various pathways involving fluorination reactions and cyclization processes. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound’s synthetic accessibility but also open avenues for generating libraries of related derivatives for high-throughput screening.

The pharmacological potential of this compound has not been fully explored yet; however, preliminary studies suggest that it may exhibit interesting biological activities. The combination of fluorine and thiophene moieties suggests possible applications in areas such as central nervous system disorders, where fluorinated heterocycles have shown promise. Furthermore, the compound’s structural features may make it suitable for developing novel therapeutic agents targeting metabolic diseases or infectious agents.

From an industrial perspective, the development of new chemical entities like 2,2-difluoro-1-(thiophen-3-yl)ethan-1-one is crucial for maintaining innovation in the pharmaceutical industry. As resistance to existing drugs emerges, there is an ongoing need for novel compounds with improved efficacy and safety profiles. This compound represents a valuable asset in the quest for new therapeutic solutions, leveraging cutting-edge chemical design principles.

The study of such compounds also contributes to our fundamental understanding of structure-property relationships in organic chemistry. By analyzing the behavior of molecules like 874279-92-2, researchers can gain insights into how specific functional groups influence chemical reactivity and biological activity. These insights are essential for designing future generations of drugs with optimized properties.

In conclusion,874279-92-2 and its corresponding product name 2,2-difluoro-1-(thiophen-3-yI)ethan-I-one represent a significant advancement in medicinal chemistry with promising applications across various therapeutic areas. The unique combination of fluorine and thiophene moieties offers a rich foundation for further exploration and development. As research continues to uncover new possibilities for this compound,it is poised to play an important role in shaping future pharmaceutical innovations.